Cas no 561009-79-8 (N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide)

• Product Name: N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide
• CAS No: 561009-79-8
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5418199
• PubChem ID: 2456758
• Update Time: 2025-08-04

N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• STK506875
• 561009-79-8
• starbld0006654
• AKOS002337111
• SMR000342619
• Z19647469
• F3358-0391
• N-(4-morpholin-4-ylphenyl)-2-quinolin-2-ylsulfanylacetamide
• HMS2649N22
• MLS000516512
• ZINC04595593
• N-(4-morpholinophenyl)-2-(quinolin-2-ylthio)acetamide
• CHEMBL1379544
• N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide
• N-[4-(4-Morpholinyl)phenyl]-2-(2-quinolinylthio)acetamide

• Inchi： 1S/C21H21N3O2S/c25-20(15-27-21-10-5-16-3-1-2-4-19(16)23-21)22-17-6-8-18(9-7-17)24-11-13-26-14-12-24/h1-10H,11-15H2,(H,22,25)
• InChI Key： LDOMMSRKRUYNGS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 379.13544809g/mol
• Monoisotopic Mass: 379.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 657.6±55.0 °C(Predicted)
• pka: 13.30±0.70(Predicted)

Additional information on N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide

Professional Introduction to N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 561009-79-8)

N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 561009-79-8, represents a fusion of morpholine and quinoline moieties, which are well-documented for their diverse biological activities. The synthesis and application of this molecule have been explored in various research settings, particularly in the development of novel therapeutic agents.

The structural framework of N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide incorporates a phenyl ring substituted with a morpholine group at the 4-position and a quinolin-2-ylsulfanyl group at the 2-position. This configuration endows the compound with potential interactions across multiple biological targets, making it a promising candidate for drug discovery. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the quinoline scaffold is frequently associated with antimicrobial and anticancer properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes like kinases, which are often overexpressed in tumor cells. Additionally, its ability to interact with cellular receptors could make it a valuable tool in developing treatments for inflammatory disorders.

The synthesis of N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of optimizing reaction pathways for industrial-scale production.

The pharmacological profile of N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide has been evaluated through in vitro and in vivo studies. These investigations have provided insights into its mechanism of action and potential therapeutic applications. For instance, studies have demonstrated its ability to disrupt protein-protein interactions critical for cancer cell proliferation. Furthermore, its interaction with cellular signaling pathways has been explored, revealing potential benefits in modulating immune responses and reducing inflammation.

The development of N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide aligns with the broader trend toward personalized medicine, where compounds are designed to target specific genetic or molecular profiles of patients. Its unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for optimal efficacy and minimal side effects. As computational chemistry techniques advance, virtual screening methods are being increasingly utilized to identify promising analogs of this compound, further expediting the drug discovery process.

In conclusion, N-[4-(morpholin-4-yl)phenyl]-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 561009-79-8) represents a significant advancement in pharmaceutical chemistry. Its novel structure and demonstrated biological activity position it as a valuable asset in the quest for new therapeutic interventions. Continued research into this compound and its derivatives will likely yield novel treatments for a range of diseases, underscoring the importance of innovative approaches in drug development.